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Compound of Interest

Compound Name: Pyridine trifluoroacetate
CAS No.: 464-05-1
Cat. No.: B1296085
Get Quote
. J

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the use of Pyridine trifluoroacetate, including detailed personal protective
equipment (PPE) protocols, handling procedures, and disposal plans.

Pyridine trifluoroacetate is a hazardous substance that can cause skin, eye, and respiratory
irritation[1][2][3]. It is a combustible solid that appears as a moist white crystalline powder[3][4].
Adherence to the following guidelines is critical to ensure laboratory safety.

Chemical and Physical Properties

A summary of the key quantitative data for Pyridine trifluoroacetate is presented in the table
below for easy reference.
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Property Value Source
Molecular Formula C7HeFsNO2 [1]
Molecular Weight 193.12 g/mol [1]
Melting Point 83-86°C [5][6]
Appearance Moist white crystalline powder [3114]

Solubility in Water

Soluble (5%)

[5](6]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against exposure. The

following table outlines the recommended PPE for handling Pyridine trifluoroacetate.

Specifications and Best

Body Part Recommended Protection .
Practices
In case of splash risk, a face
o shield should also be worn.
Safety glasses with side
) ) Contact lenses may absorb
Eyes/Face shields or chemical goggles.[2]

” irritants and should be worn
with caution; a written policy on
their use is recommended.[2]
Gloves should be inspected for

Chemical-resistant gloves degradation before and during

(Nitrile rubber, Butyl rubber, use and replaced if

Ski Polychloroprene, contaminated.[4] Hands should
in

Fluorocaoutchouc, or PVC for
dry solids).[4] Laboratory coat

or overalls.[4]

be washed thoroughly after
glove removal. A PVC apron
can provide additional

protection.[4]

Respiratory

Dust mask (e.g., N95) or

respirator.

To be used in areas with
inadequate ventilation or when
dust generation is likely.[2][7]
Avoid breathing dust.[2][5]
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Experimental Protocol: Safe Handling and Disposal

Follow these step-by-step procedures to ensure the safe handling and disposal of Pyridine
trifluoroacetate.

1. Preparation and Handling:

o Work in a well-ventilated area, preferably within a certified laboratory chemical fume hood.
e Ensure an emergency eyewash station and safety shower are readily accessible.

» Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[2][4]
¢ Do not eat, drink, or smoke in the handling area.[2]

o Keep containers securely sealed when not in use and store in a cool, dry place away from
incompatible materials such as oxidizing agents.[2][4]

2. In Case of a Spill:

e Minor Spills: Immediately clean up the spill. Avoid generating dust.[2][4] Wear appropriate
PPE, including a dust respirator.[2] Use dry clean-up procedures; sweep or vacuum the
material and place it in a sealed, labeled container for disposal.[2]

e Major Spills: Evacuate the area and alert emergency responders.[2][4]
3. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do so. Seek medical attention.[2][5]

» Skin Contact: Wash off with soap and plenty of water.[5] Remove contaminated clothing. If
skin irritation occurs, seek medical advice.[8]

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4][5]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[5]
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4. Disposal Plan:
o All waste must be handled in accordance with local, state, and federal regulations.[4]

o Collect waste Pyridine trifluoroacetate and any contaminated materials in a suitable,

closed, and labeled container.

o Consult your institution's waste management authority for proper disposal procedures.[2][4]
Do not allow the chemical or its wash water to enter drains.[4]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for safely handling and disposing

of Pyridine trifluoroacetate.
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Caption: Workflow for handling Pyridine trifluoroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pyridine Trifluoroacetate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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